N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-methylbenzyl)ethanediamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-N'-[(2-methylphenyl)methyl]oxamide
• InChI: InChI=1S/C18H18N2O4/c1-12-4-2-3-5-14(12)10-20-18(22)17(21)19-9-13-6-7-15-16(8-13)24-11-23-15/h2-8H,9-11H2,1H3,(H,19,21)(H,20,22)
• InChI Key: ZDJIKXNHFDQLCC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNC(=O)C(=O)NCC2=CC3=C(C=C2)OCO3
• Molecular Formula: C18H18N2O4
• Molecular Weight: 326.3 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-methylbenzyl)ethanediamide, also known as MDMA, is a psychoactive drug that has gained popularity in recent years due to its euphoric and empathogenic effects. However, MDMA has also been the subject of extensive scientific research due to its potential therapeutic applications. In

Mechanism of Action

N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-methylbenzyl)ethanediamide works by increasing the levels of serotonin, dopamine, and norepinephrine in the brain. Serotonin is a neurotransmitter that is involved in regulating mood, appetite, and sleep, while dopamine and norepinephrine are involved in the reward system of the brain. By increasing the levels of these neurotransmitters, this compound produces feelings of euphoria, empathy, and emotional openness.
Biochemical and Physiological Effects:
This compound has a number of biochemical and physiological effects on the body. In addition to increasing the levels of serotonin, dopamine, and norepinephrine, this compound also increases heart rate, blood pressure, and body temperature. These effects can be dangerous in certain situations, particularly when combined with physical exertion or high ambient temperatures.

Advantages and Limitations for Lab Experiments

N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-methylbenzyl)ethanediamide has a number of advantages and limitations for lab experiments. One advantage is that it produces reliable and consistent effects, making it a useful tool for studying the neurochemistry of the brain. However, this compound is also a Schedule I controlled substance, which makes it difficult to obtain and study in a lab setting. Additionally, the effects of this compound can be difficult to measure objectively, as they are largely subjective experiences.

Future Directions

There are a number of future directions for research on N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-methylbenzyl)ethanediamide. One area of interest is the potential use of this compound in treating other mental health conditions, such as addiction and eating disorders. Additionally, researchers are interested in exploring the long-term effects of this compound use, particularly in heavy users. Finally, there is ongoing research into the neurochemistry of this compound, with the goal of better understanding how it produces its effects and how it can be used to treat mental health conditions.

Scientific Research Applications

N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-methylbenzyl)ethanediamide has been the subject of extensive scientific research due to its potential therapeutic applications. Studies have shown that this compound can be effective in treating a variety of mental health conditions, including PTSD, anxiety, and depression. This compound-assisted psychotherapy has been shown to be particularly effective in treating PTSD, with some studies reporting a 70% reduction in symptoms after just three sessions.